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Compound of Interest

Compound Name: N,N-Dimethylbenzylamine

Cat. No.: B046912 Get Quote

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with N,N-Dimethylbenzylamine (CAS No. 103-83-3). Adherence to

these procedures is essential for ensuring personal safety and minimizing environmental

impact.

Chemical Overview: N,N-Dimethylbenzylamine is a colorless to light yellow liquid with a

characteristic fish-like or ammonia-like odor.[1][2] It is classified as a flammable liquid and

vapor, and is harmful if swallowed, inhaled, or in contact with skin.[3][4][5] This compound is

corrosive and can cause severe skin burns and eye damage.[3][4][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling N,N-Dimethylbenzylamine to

prevent exposure.[6]
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PPE Category Item Specification

Eye & Face Protection Safety Goggles

Chemical safety goggles

compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield may also be necessary.

Hand Protection Chemical-Resistant Gloves
Butyl rubber or neoprene

gloves are recommended.[6]

Body Protection Protective Clothing

A lab coat, coveralls, or other

appropriate protective clothing

to minimize skin contact.[1][6]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if working

outside a fume hood or if

exposure limits are exceeded.

[1][5]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's integrity.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3][6]

Ground and bond containers when transferring the material to prevent static discharge.[1]

Use non-sparking tools and explosion-proof equipment.[1][4]

Avoid breathing vapors or mist.[3]

Prevent contact with eyes, skin, and clothing.[3]
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Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and direct

sunlight.[3][6]

Keep containers tightly closed when not in use.[3][6]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

halogens.[3][6]

It is recommended to store under a nitrogen blanket.[1][3]

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. Do not

use mouth-to-mouth resuscitation. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[1][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Leak Response
In case of a spill, follow these steps:

Evacuate: Immediately evacuate the area and remove all sources of ignition.[6][8]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: For small spills, use an inert absorbent material like sand, earth, or vermiculite

to contain the spill.[1][3][6]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal.[1][8]

Decontamination: Clean the spill area thoroughly.
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Disposal Plan
Proper disposal of N,N-Dimethylbenzylamine and its contaminated materials is essential to

prevent environmental harm.

Waste Collection: Collect waste material, including contaminated absorbents and PPE, in

sealed and properly labeled containers.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal contractor.[7][9] Observe all federal, state, and local environmental regulations.[3]

[10] Do not dispose of it down the sewer.[7]

Operational Workflow
The following diagram illustrates the key steps for safely handling N,N-Dimethylbenzylamine
from preparation to disposal.
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Caption: Workflow for N,N-Dimethylbenzylamine Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b046912?utm_src=pdf-custom-synthesis
https://tousimis.com/TEM_Lap_supplies/safety_data_sheets/3076_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzylamine
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/N,N-DIMETHYLBENZYLAMINE,%2099+%25.pdf
https://www.echemi.com/sds/nn-dimethylbenzylamine-pid_Seven1512.html
https://www.fishersci.com/store/msds?partNumber=AC159750051&countryCode=US&language=en
https://www.sincerechemicals.com/news/safety-precautions-when-handling-n-n-dimethylbenzylamine.html
https://www.2spi.com/catalog/documents/02821-BDMA-20160912.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54497_msds.pdf
https://www.cleanchemlab.com/product-mads-view.php?url=N-N-Dimethylbenzylamine
https://www.spectrumchemical.com/media/sds/TCI-D0688.pdf
https://www.benchchem.com/product/b046912#personal-protective-equipment-for-handling-n-n-dimethylbenzylamine
https://www.benchchem.com/product/b046912#personal-protective-equipment-for-handling-n-n-dimethylbenzylamine
https://www.benchchem.com/product/b046912#personal-protective-equipment-for-handling-n-n-dimethylbenzylamine
https://www.benchchem.com/product/b046912#personal-protective-equipment-for-handling-n-n-dimethylbenzylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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